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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fmoc-Asp(ODmab)-OH,
a crucial building block in solid-phase peptide synthesis (SPPS). This document details its
chemical properties, provides a survey of major suppliers, and presents detailed experimental
protocols for its application in the synthesis of complex peptides, including those with lactam
bridges. Furthermore, it addresses a critical side reaction—aspartimide formation—and outlines
strategies for its mitigation.

Core Compound Specifications

Fmoc-Asp(ODmab)-OH, systematically named N-o-(9-Fluorenylmethyloxycarbonyl)-L-aspartic
acid 3-(4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]Jamino}benzyl) ester, is a
specialized amino acid derivative designed for Fmoc-based peptide synthesis. The key feature
of this reagent is the ODmab (or Dmab) protecting group on the 3-carboxyl function of the
aspartic acid residue. This group is labile to mild hydrazine treatment, providing an orthogonal
protection strategy relative to the acid-labile (e.qg., t-butyl) and base-labile (Fmoc) protecting
groups commonly employed in SPPS. This orthogonality is instrumental for the on-resin
synthesis of cyclic and other complex peptide structures.

A summary of the key chemical and physical properties of Fmoc-Asp(ODmab)-OH is
presented in the table below.
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Property Value

CAS Number 269066-08-2

Molecular Formula C39H42N20s

Molecular Weight 666.76 g/mol

Appearance White to off-white or beige powder
Purity Typically =98% (TLC), =295-98% (HPLC)

-20°C to 15-25°C (refer to supplier for specific

Storage Temperature ]
recommendations)

Major Suppliers of Fmoc-Asp(ODmab)-OH

A variety of chemical suppliers offer Fmoc-Asp(ODmab)-OH, ensuring its accessibility for
research and development purposes. The following table summarizes some of the prominent
suppliers and their offerings. Pricing is subject to change and should be verified with the

respective supplier.
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) Product ] Available
Supplier Purity .
Name/Number Quantities
Sigma-Aldrich
) 852078 >98% (TLC) 19,590,259
(Novabiochem®)
MyBioSource MBS3848165 Research Grade 100 mg, 500 mg, 1 g
Fisher Scientific
. _ 50-230-1868 295% (HPLC) 1lg
(MilliporeSigma)
MedChemExpress HY-W007108 98.0% 100 mg
. 100 mg, 250 mg, 1 g,
GlpBio GA21536 Research Grade .
g
AAPPTEC AFD145 Not specified Not specified
Bachem Not specified Not specified Not specified
BenchChem Not specified Not specified Not specified

Experimental Protocols: Application in Peptide
Synthesis

Fmoc-Asp(ODmab)-OH is a versatile reagent primarily used in Fmoc-based SPPS. Its unique
deprotection chemistry allows for the selective unmasking of the aspartic acid side chain,
enabling subsequent chemical modifications on the solid support.

General Workflow for Fmoc Solid-Phase Peptide
Synthesis (SPPS)

The iterative cycle of Fmoc SPPS is the foundation for utilizing Fmoc-Asp(ODmab)-OH. The
general workflow is depicted below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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